1-(1H-imidazol-2-yl)-N-methylmethanamine

• IUPAC Name: 1-(1H-imidazol-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C5H9N3/c1-6-4-5-7-2-3-8-5/h2-3,6H,4H2,1H3,(H,7,8)
• InChI Key: FXNGQGIWLUWGBV-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=CN1
• Molecular Formula: C5H9N3
• Molecular Weight: 111.15 g/mol
• CAS RN: 473927-72-9

Description

“1-(1H-imidazol-2-yl)-N-methylmethanamine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of interest in medicinal chemistry due to their significant biological activity. The synthesis methods used in the preparation of imidazole derivatives have shown biological activity as antibacterial, anti-inflammatory, analgesic, antifungal, anticancer, antidepressants, including inside the biological activities of different therapeutic diseases.

Molecular Structure Analysis

The structure of imidazole is planar, with 3 carbon and 2 nitrogen atoms in 1 and 3 positions. It exists in two equivalent tautomeric forms because the hydrogen atom can be located on either of the two nitrogen atoms.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. It is amphoteric in nature, i.e., it shows both acidic and basic properties.

Scientific Research Applications

Fluorescence Properties in Chemical Probes

1-(1H-imidazol-2-yl)-N-methylmethanamine and its derivatives have been studied for their fluorescence properties. For instance, Zheng Wen-yao (2012) synthesized a compound with this structure and found that it can coordinate with Zn2+, resulting in strong fluorescence. This property makes it potentially useful in the development of fluorescent probes for various applications (Zheng Wen-yao, 2012).

Corrosion Inhibition

A study by M. Yadav, T. Sarkar, and Taniya Purkait (2015) explored the use of similar amino acid compounds as corrosion inhibitors for N80 steel in HCl solution. Their research showed that these compounds can act as mixed-type corrosion inhibitors, highlighting the potential use of this compound in protecting metals from corrosion (M. Yadav, T. Sarkar, Taniya Purkait, 2015).

Synthesis of Metal Complexes and Biological Activity

In 2020, A. N. al-Hakimi et al. synthesized a ligand from (1H-benzo[d]imidazol-2-yl) methanamine and studied its metal complexes. They found that these complexes exhibited significant antibacterial, antifungal, and antitumor activities, suggesting the potential of this compound in medicinal chemistry (A. N. al-Hakimi et al., 2020).

Synthesis and Characterization of Novel Derivatives

B. Vishwanathan and B. Gurupadayya (2014) synthesized a series of novel derivatives from this compound. These derivatives were characterized using various spectroscopic techniques, indicating the compound's versatility in forming novel chemical entities (B. Vishwanathan, B. Gurupadayya, 2014).

Applications in Multicomponent Reactions

U. Galli et al. (2019) described a novel multicomponent reaction using 1H-(imidazol-5-yl)-N-substituted methanamines, which includes derivatives of this compound. This reaction led to the synthesis of imidazopyrazine derivatives, demonstrating the compound's utility in complex organic syntheses (U. Galli et al., 2019).

Crystallographic Studies

Hanna Skrzypiec et al. (2012) conducted crystallographic studies on imidazole-4-imines derived from similar structures, highlighting the importance of these compounds in structural chemistry and crystallography (Hanna Skrzypiec et al., 2012).

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a wide range of targets due to their broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to exhibit a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are known to have a wide range of pharmacokinetic properties due to their diverse chemical structures .

Result of Action

Imidazole derivatives are known to have a wide range of effects at the molecular and cellular level due to their diverse biological activities .

Action Environment

The action of imidazole derivatives can be influenced by a variety of environmental factors due to their diverse chemical structures and biological activities .

Safety and Hazards

The safety data sheet for a similar compound, (1-Methyl-1H-imidazol-2-yl)methanol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Imidazole derivatives continue to be a rich source of chemical diversity and have been the focus of many research studies due to their broad range of chemical and biological properties. The development of new drugs based on imidazole-containing analogs is a remarkable area of interest in the field of medicinal chemistry.